molecular formula C13H8ClFN2O2S2 B2682060 4-chloro-N-(4-fluorobenzo[d]thiazol-2-yl)benzenesulfonamide CAS No. 954654-56-9

4-chloro-N-(4-fluorobenzo[d]thiazol-2-yl)benzenesulfonamide

Cat. No. B2682060
CAS RN: 954654-56-9
M. Wt: 342.79
InChI Key: GXSZDGMLIZJOMF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“4-chloro-N-(4-fluorobenzo[d]thiazol-2-yl)benzenesulfonamide” is a chemical compound that combines thiazole and sulfonamide, groups with known antibacterial activity . It has been synthesized and investigated for its antibacterial activity .


Synthesis Analysis

The synthesis of this compound involves various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, and one-pot multicomponent reactions . The title compound was synthesized with a yield of 58% .


Molecular Structure Analysis

The structure of this compound was analyzed based on IR, 1H, 13C NMR, and mass spectral data . The molecular weight of a similar compound, 4-fluorobenzo[d]thiazole-2-thiol, is 185.24 .


Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound were monitored by thin layer chromatography (TLC) . The colorimetric assays established weak COX-1 inhibitory activity .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound were analyzed based on IR, 1H, 13C NMR, and mass spectral data .

Scientific Research Applications

Mixed-ligand Copper(II)-Sulfonamide Complexes

These complexes, including variations of sulfonamide derivatives, have been studied for their DNA binding, cleavage, genotoxicity, and anticancer activity. The research indicates that the N-sulfonamide derivative plays a critical role in the interaction with DNA and demonstrates significant antiproliferative activity against yeast and human tumor cells, suggesting potential applications in cancer therapy (González-Álvarez et al., 2013).

Antidiabetic Activity of Sulfonamide Derivatives

Fluoropyrazolesulfonylurea and thiourea derivatives of sulfonamides have shown significant antidiabetic activity. The structure–activity relationship (SAR) analysis indicates that these compounds could be potential leads for future antidiabetic drug discovery (Faidallah et al., 2016).

Inhibitors of Kynurenine 3-Hydroxylase

N-(4-phenylthiazol-2-yl)benzenesulfonamides have been synthesized as high-affinity inhibitors of kynurenine 3-hydroxylase, demonstrating potential for the detailed investigation of the kynurenine pathway's role in neuronal injury and diseases related to the central nervous system (Röver et al., 1997).

Carbonic Anhydrase Inhibitors for Antitumor Activity

A series of new sulfonamides has been synthesized and tested for their cytotoxicity and potential as carbonic anhydrase inhibitors. Some derivatives showed interesting cytotoxic activities and strong inhibition of human cytosolic isoforms hCA I and II, indicating their potential for antitumor activity studies (Gul et al., 2016).

Future Directions

The future directions of this compound involve further investigation of its antibacterial activity. The work suggests distinctive modes of antibiotic activity of small molecules when used in conjunction with a cell penetrating peptide .

properties

IUPAC Name

4-chloro-N-(4-fluoro-1,3-benzothiazol-2-yl)benzenesulfonamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H8ClFN2O2S2/c14-8-4-6-9(7-5-8)21(18,19)17-13-16-12-10(15)2-1-3-11(12)20-13/h1-7H,(H,16,17)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GXSZDGMLIZJOMF-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=C2C(=C1)SC(=N2)NS(=O)(=O)C3=CC=C(C=C3)Cl)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H8ClFN2O2S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

342.8 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-chloro-N-(4-fluorobenzo[d]thiazol-2-yl)benzenesulfonamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.